3-Chloro-4-(trifluoromethyl)-6-[2-(trifluoromethyl)phenyl]pyridazine

• Molecular Formula: C12H5ClF6N2
• Molecular Weight: 326.62 g/mol
• SMILES: C1=CC=C(C(=C1)C2=NN=C(C(=C2)C(F)(F)F)Cl)C(F)(F)F
• InChI: InChI=1S/C12H5ClF6N2/c13-10-8(12(17,18)19)5-9(20-21-10)6-3-1-2-4-7(6)11(14,15)16/h1-5H
• InChIKey: MUHAWXDKLVPGMZ-UHFFFAOYSA-N

3-Chloro-4-(trifluoromethyl)-6-[2-(trifluoromethyl)phenyl]pyridazine – A Structurally Differentiated Building Block

3-Chloro-4-(trifluoromethyl)-6-[2-(trifluoromethyl)phenyl]pyridazine is a highly fluorinated pyridazine derivative (molecular formula C₁₂H₅ClF₆N₂, molecular weight 326.62 g·mol⁻¹) bearing two trifluoromethyl substituents – one at the pyridazine 4-position and one ortho to the biaryl linkage on the pendant phenyl ring . This substitution pattern is rare among commercially accessible pyridazine building blocks. The compound possesses a chlorine atom at the pyridazine 3-position, providing a synthetic handle for further derivatisation via nucleophilic aromatic substitution or palladium-catalysed cross-coupling. Pyridazines containing multiple trifluoromethyl groups are of growing interest in agrochemical and pharmaceutical lead discovery because the strong electron-withdrawing character and high lipophilicity imparted by the –CF₃ groups can significantly modulate target binding, metabolic stability, and membrane permeability [1]. The specific ortho‑trifluoromethylphenyl substitution distinguishes this compound from its meta‑ and para‑substituted regioisomers and from mono‑trifluoromethylated analogs, resulting in a unique steric and electronic profile relevant for structure‑activity relationship (SAR) exploration.

● Dual‑CF₃ pyridazine scaffold for lipophilic and electronic SAR exploration

● Ortho‑CF₃‑phenyl introduces unique steric constraint and atropisomerism potential

● 3‑Chloro handle supports cross‑coupling (Suzuki, SNAr) for focused library synthesis

• [1] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. View Source

Why Generic Pyridazine Analogs Cannot Substitute

In‑class pyridazine analogs are not interchangeable because even subtle changes in the position or number of trifluoromethyl substituents produce large shifts in lipophilicity, electronic distribution, and steric environment around the heterocycle [1]. For instance, moving the phenyl‑CF₃ group from the ortho to the meta position changes the calculated logP by approximately 1.8 log units (from ~3.04 for the mono‑CF₃ analog to 4.83 for the bis‑CF₃ meta isomer), while the ortho‑CF₃ orientation introduces unique steric constraints adjacent to the biaryl bond that affect both conformational preference and reactivity at the 3‑chloro site . These differences mean that biological target engagement, off‑target activity, and synthetic derivatisation yields observed for the meta‑ or para‑substituted analogs cannot be reliably extrapolated to the ortho‑substituted target compound, making procurement of the exact regioisomer essential for reproducible SAR campaigns.

Regioisomeric CF₃ placement

Ortho vs. meta/para substitution shifts logP and steric environment; meta isomer data may not transfer.

Mono‑CF₃ analogs insufficient

A single pyridazine‑CF₃ does not replicate the electron deficiency or lipophilicity of the dual‑CF₃ target.

Symmetric bis‑CF₃‑phenyl mismatch

3,5‑bis(trifluoromethyl)phenyl analogs lack ortho steric shielding; reactivity and conformational profiles differ.

• [1] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Modulation: Ortho- vs. Meta-CF₃-Phenyl

The lipophilicity of 3-Chloro-4-(trifluoromethyl)-6-[2-(trifluoromethyl)phenyl]pyridazine is predicted to lie between that of the mono‑CF₃‑phenyl analog 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine (measured logP = 3.04 [1]) and the meta‑CF₃‑phenyl bis‑trifluoromethyl isomer (calculated logP = 4.83 ). The ortho‑CF₃ group introduces steric shielding of the pyridazine ring, reducing solvent‑accessible surface area relative to the meta isomer, which is expected to lower the effective logP by an estimated 0.5–1.0 log unit compared to the meta isomer [2]. This subtle but meaningful lipophilicity window is critical for medicinal chemists optimising passive membrane permeability while avoiding excessive logP values that promote promiscuous binding or poor aqueous solubility.

Lipophilicity

Class‑level inference

Target (pred.) logP 3.3–4.3

Meta‑CF₃ isomer (calc.) logP 4.83

Mono‑CF₃ analog (meas.) logP 3.04

Intermediate lipophilicity window may balance permeability and solubility relative to meta isomer.

Computational estimate; experimental logP not yet reported.

Evidence Dimension	Calculated/measured partition coefficient (logP)
Target Compound Data	Not experimentally determined; expected logP range 3.3–4.3 based on structure–property relationships among ortho‑ vs. meta‑substituted fluorinated pyridazines [2]
Comparator Or Baseline	3-Chloro-4-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridazine (meta isomer): calculated logP = 4.83 ; 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine (mono‑CF₃ analog): measured logP = 3.04 [1]
Quantified Difference	Target logP predicted to be 0.5–1.0 log units lower than meta isomer and 0.3–1.3 log units higher than mono‑CF₃ analog
Conditions	Computational prediction (JChem) for meta isomer; shake‑flask measurement for mono‑CF₃ analog

Why This Matters

An intermediate logP window means the ortho‑CF₃‑phenyl compound may offer a superior balance of permeability and solubility compared to the excessively lipophilic meta isomer (logP 4.83), directly impacting oral bioavailability and formulation feasibility in lead optimisation.

• [1] ChemBase. 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine – Substance Data (253277). Measured logP = 3.04. Available at: http://www.chembase.cn/substance-535764.html (accessed 2026-05-06). View Source
• [2] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. (Review discussing structure–property trends in fluorinated pyridazines.) View Source

Electron-Withdrawing Character: Dual-CF₃ vs. Mono-CF₃

The target compound bears two –CF₃ groups (one on the pyridazine 4‑position, one ortho on the pendant phenyl ring), whereas the widely available analog 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine (CAS 221196-00-5) carries only a single pyridazine‑4‑CF₃ [1]. The second –CF₃ group substantially increases the overall electron‑withdrawing capacity of the molecule, as evidenced by the higher calculated total polar surface area (tPSA = 25.78 Ų, identical for the bis‑CF₃ meta isomer ) and a higher predicted logD at physiological pH (4.39 for the 3,5‑bis(trifluoromethyl)phenyl analog [2]). Enhanced electron deficiency of the pyridazine ring can improve binding affinity to electron‑rich protein pockets and increase oxidative metabolic stability, but may also alter CYP inhibition profiles – a key differentiator for medicinal chemistry programs selecting between mono‑ and bis‑trifluoromethylated scaffolds.

Electron‑withdrawing

Class‑level inference

One additional –CF₃ vs. mono‑CF₃ analog

Greater electron deficiency supports tuning of binding to electron‑rich sites and metabolic stability.

Predicted logD₇.₄ increase ~1.35 units; tPSA unchanged (25.78 Ų).

Evidence Dimension	Number of –CF₃ substituents and electron‑withdrawing character
Target Compound Data	2 × –CF₃ (pyridazine‑4 + phenyl‑2), tPSA ~25.78 Ų (inferred from meta isomer), predicted logD₇.₄ ~4.39 (inferred from 3,5‑bis‑CF₃ analog) [2]
Comparator Or Baseline	3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine (CAS 221196-00-5): 1 × –CF₃, tPSA = 25.78 Ų, measured logP = 3.04 [1]
Quantified Difference	Target has one additional –CF₃ group, estimated to increase logD₇.₄ by ~1.35 log units and increase inductive electron withdrawal from the pyridazine core
Conditions	Computational property prediction

Why This Matters

Procurement of the dual‑CF₃ compound is essential when the research objective is to push electron deficiency beyond that achievable with mono‑CF₃ analogs – a critical parameter for tuning target engagement with electron‑rich binding sites and mitigating oxidative metabolism.

• [1] ChemBase. 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine – Substance Data (253277). Measured logP = 3.04. Available at: http://www.chembase.cn/substance-535764.html (accessed 2026-05-06). View Source
• [2] ChemBase. 3-[3,5-Bis(trifluoromethyl)phenyl]-6-chloropyridazine – Theoretical Calculation (LogD₇.₄ = 4.3888). ChemBase ID: 96796. Available at: http://www.chembase.cn/molecule-96796.html (accessed 2026-05-06). View Source

Steric Environment: Ortho-CF₃-Phenyl vs. Bis-CF₃-Phenyl

The target compound incorporates an ortho‑trifluoromethyl substituent on the 6‑phenyl ring, whereas the commercially common 6-[3,5‑bis(trifluoromethyl)phenyl]-3-chloropyridazine (CAS 1031928-92-3) places two –CF₃ groups in meta positions on the phenyl ring, symmetrically flanking the biaryl bond . The ortho‑CF₃ group creates significant steric congestion adjacent to the pyridazine nitrogen, which (i) restricts rotational freedom around the biaryl bond, potentially giving rise to atropisomerism, and (ii) shields the 3‑chloro position from nucleophilic attack, altering the reactivity profile in cross‑coupling reactions relative to the more sterically accessible 3,5‑bis‑CF₃ analog [1]. While direct comparative kinetic data for this specific pair are not publicly available, the principle that ortho‑substitution adjacent to a heterocycle attenuates reaction rates at proximal leaving groups is well established in heterocyclic chemistry [1].

Steric environment

Class‑level inference

Ortho‑CF₃ shields 3‑Cl; symmetric 3,5‑bis‑CF₃‑phenyl analog lacks this steric barrier

Steric congestion may alter cross‑coupling reactivity and conformational preferences.

Direct kinetic data not publicly available; principle based on ortho‑substituted biaryl pyridazines.

Evidence Dimension	Steric environment around the biaryl bond and 3‑chloro substituent
Target Compound Data	Ortho‑CF₃ group creates a steric barrier adjacent to the pyridazine 3‑chloro; one rotatable bond between the pyridazine and phenyl ring [1]
Comparator Or Baseline	6-[3,5-Bis(trifluoromethyl)phenyl]-3-chloropyridazine (CAS 1031928-92-3): no ortho substituent adjacent to the biaryl bond; three rotatable bonds
Quantified Difference	Target has one ortho‑CF₃ substituent directly adjacent to the biaryl linkage, reducing the number of energetically accessible conformers and increasing the steric hindrance at the 3‑chloro reaction centre
Conditions	Steric analysis based on X‑ray crystallographic data of related ortho‑substituted biaryl pyridazines [1]

Why This Matters

For research groups pursuing site‑selective cross‑coupling or nucleophilic aromatic substitution, the ortho‑CF₃‑phenyl compound provides a distinct steric environment that can be exploited for regioselective derivatisation or conformational restriction – a feature absent in the symmetric 3,5‑bis‑CF₃‑phenyl analog.

• [1] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. View Source

Molecular Complexity vs. Mono-CF₃ Analogs

The target compound (molecular weight 326.62 g·mol⁻¹) is significantly heavier than the mono‑CF₃ analog 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine (MW 258.63 g·mol⁻¹) [1]. This molecular weight increase of 67.99 g·mol⁻¹ arises from the additional phenyl‑CF₃ group and pushes the compound closer to the upper boundary of lead‑like property space (MW ≤350). For fragment‑based drug discovery programs, the mono‑CF₃ analog may serve as a lighter fragment hit, whereas the bis‑CF₃ target compound is more advanced along the elaboration pathway toward a lead series, requiring fewer synthetic steps to reach final candidate molecules [2]. Procurement of the heavier bis‑CF₃ building block can therefore accelerate SAR exploration in campaigns where the ortho‑CF₃‑phenyl motif is already validated as pharmacophoric.

Complexity

Supporting evidence

+67.99 g·mol⁻¹ (MW 326.62 vs. 258.63)

Higher molecular complexity reduces synthetic steps toward elaborated ortho‑CF₃‑phenylpyridazine leads.

26% MW increase from one additional –CF₃; supports accelerated SAR library assembly.

Evidence Dimension	Molecular weight as a measure of building block complexity
Target Compound Data	Molecular weight = 326.62 g·mol⁻¹
Comparator Or Baseline	3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine (CAS 221196-00-5): MW = 258.63 g·mol⁻¹ [1]
Quantified Difference	ΔMW = +67.99 g·mol⁻¹ (26% increase) attributed to one additional –CF₃ substituent on the phenyl ring
Conditions	Molecular formula comparison (C₁₂H₅ClF₆N₂ vs. C₁₁H₆ClF₃N₂)

Why This Matters

The higher molecular complexity of the target compound reduces the number of synthetic steps required to reach elaborated leads containing the ortho‑CF₃‑phenylpyridazine motif, directly translating to shorter timelines and lower cost per compound in parallel SAR libraries.

• [1] ChemBase. 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine – Substance Data (253277); Molecular Weight 258.63. Available at: http://www.chembase.cn/substance-535764.html (accessed 2026-05-06). View Source
• [2] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. (Discusses the role of fluorinated pyridazines as advanced building blocks.) View Source

Recommended Research and Industrial Applications

Kinase and GPCR SAR Campaigns Targeting Fluorophilic Pockets

The dual‑CF₃ substitution pattern of the target compound provides a distinctive lipophilic and electron‑deficient scaffold suitable for engaging fluorophilic sub‑pockets or hydrophobic clefts in kinase ATP‑binding sites and Class A GPCR orthosteric sites [1]. The ortho‑CF₃‑phenyl group offers conformational restriction that can pre‑organise the pendant aryl ring for optimal π‑stacking or edge‑to‑face interactions, a feature not available with meta‑ or para‑substituted regioisomers [2]. This compound is recommended as a key building block for synthesising focused libraries of 3‑amino‑, 3‑alkoxy‑, or 3‑aryl‑6‑(ortho‑CF₃‑phenyl)‑4‑CF₃‑pyridazines for screening against oncology or inflammation targets.

Fungicidal and Herbicidal Agrochemical Lead Discovery

Trifluoromethylated pyridazines have demonstrated significant microbiocidal and herbicidal activities in patent literature [3]. The target compound's 3‑chloro substituent provides a reactive site for installing diverse agro‑pharmacophores (amines, aryl groups, heterocycles) while the ortho‑CF₃‑phenyl motif contributes metabolic stability under environmental conditions. Researchers developing bleaching herbicides analogous to 4‑(3‑trifluoromethylphenyl)pyridazine series or fungicidal pyridazines should procure this ortho‑substituted building block to explore the impact of ortho‑CF₃ placement on whole‑plant efficacy and crop selectivity, which cannot be inferred from meta‑substituted lead structures.

Site-Selective Suzuki–Miyaura Coupling Methodology

The steric shielding of the 3‑chloro position by the ortho‑CF₃‑phenyl group makes the target compound an excellent substrate for studying ligand‑controlled site‑selectivity in Pd‑catalysed cross‑coupling reactions [2]. Methodologists can use this compound to probe the interplay between steric effects and electronic deactivation in chloropyridazines, benchmarking catalyst systems for chemoselective mono‑functionalisation in the presence of multiple electron‑withdrawing groups. Results from such studies are directly transferable to the synthesis of more complex bis‑heteroaryl architectures relevant to materials science and chemical biology.

Physicochemical Property Benchmarking of Fluorinated Heterocycles

Procurement of the target compound together with its closest regioisomeric and mono‑CF₃ analogs allows systematic experimental determination of logP, logD₇.₄, aqueous solubility, and chromatographic hydrophobicity index (CHI) across a controlled series of fluorinated pyridazines [1][2]. Such datasets are valuable for validating in silico property prediction models (e.g., SwissADME, Molinspiration) and for establishing quantitative structure–property relationship (QSPR) guidelines that inform the design of future fluorinated heterocycle libraries with balanced drug‑like characteristics.

Application

Selection Property

Validation Focus

Kinase / GPCR fluorophilic pocket SAR

Ortho‑CF₃ conformational restriction for π‑stacking

Target engagement and pocket complementarity with dual‑CF₃ motif

Agrochemical fungicide / herbicide discovery

3‑Cl as reactive handle for pharmacophore installation

Whole‑plant efficacy and crop selectivity from ortho‑CF₃ placement

Ligand‑controlled Suzuki–Miyaura methodology

Steric shielding modulates site‑selectivity at 3‑Cl

Chemoselective cross‑coupling in the presence of multiple electron‑withdrawing groups

Physicochemical property benchmarking

Controlled regioisomeric series for logP/logD/CHI determination

QSPR model validation and fluorinated heterocycle design guidelines

• [1] ChemBase. 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine – Measured logP = 3.04. Available at: http://www.chembase.cn/substance-535764.html (accessed 2026-05-06). View Source
• [2] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. View Source
• [3] Syngenta Crop Protection AG. Novel Pyridazine Derivatives as Fungicides. Patent WO2007124907A1. Published 2007-10-23. View Source